TH-263

• Molecular Formula: C21H20N2O3S
• Molecular Weight: 380.5 g/mol
• InChI: InChI=1S/C21H20N2O3S/c24-21(22-15-17-7-3-1-4-8-17)19-11-13-20(14-12-19)27(25,26)23-16-18-9-5-2-6-10-18/h1-14,23H,15-16H2,(H,22,24)
• InChIKey: QDGVJMITKNOVTP-UHFFFAOYSA-N

TH-263 LIMK Probe Control

TH-263 is a diaryl sulfonamide derivative [1] that is structurally related to the type III allosteric LIM-kinase (LIMK) inhibitors TH-257, TH-255, and TH-251 [2]. Its primary utility lies in its established and well-characterized inactivity toward both LIMK1 and LIMK2 , making it an essential tool for use as a negative control in assays involving these kinases [1]. The compound is a validated research tool, available in high purity from multiple vendors and is specifically recommended as the negative control for the active chemical probe TH-257 [3].

1

LIMK chemical probe negative control – matched inactive counterpart to active probes TH-257, TH-255, and TH-251.

2

Structurally matched scaffold for attributing phenotypes to LIMK1/2 inhibition rather than compound-artifact effects.

3

Cell-permeable diaryl sulfonamide – enables parallel live-cell target engagement studies with active probe.

• [1] MedChemExpress. (n.d.). TH-263 (TH-257 Negative Control). Retrieved from https://www2.medchemexpress.com/th-263.html View Source
• [2] Adooq. (n.d.). TH-263 Datasheet (A22197). Retrieved from https://www.adooq.com/datasheet/A22197 View Source
• [3] Structural Genomics Consortium (SGC). (n.d.). TH-257 Chemical Probe Summary. Retrieved from https://www.thesgc.org/chemical-probes/th-257 View Source

Why Choose TH-263 Over Generic LIMK Controls

In scientific research, particularly when using potent and selective chemical probes like TH-257, the use of a validated negative control is essential to confirm that observed biological effects are due to the intended target (on-target) and not a result of off-target activity or assay artifacts. TH-263 is not simply an inactive analog; it is a rigorously characterized, structure-matched compound that lacks inhibitory activity against LIMK1 and LIMK2 [1]. Substituting it with a generic LIMK inhibitor, a different inactive analog from another chemotype, or an uncharacterized compound risks introducing confounding variables. For example, a generic inhibitor might have unknown off-target profiles or physicochemical properties that differ significantly from TH-257, leading to false-positive or false-negative interpretations. TH-263's defined inactivity against the primary targets and its similar structure to the active probe make it the only appropriate and peer-recognized control for ensuring the rigor and reproducibility of experiments involving TH-257 and its related series [2].

Generic inhibitor

Alternate scaffold may shift physicochemical properties and off-target profile.

A structurally dissimilar LIMK inhibitor cannot serve as a chemical exposure control and may introduce scaffold-specific artifacts.

Kinase-dead mutant / RNAi

Genetic perturbation alters global cellular pathways and lacks chemical context.

Knockdown or kinase-dead approaches do not control for compound-driven stress or permeability effects, limiting their utility as matched negative controls.

Other LIMK controls

Non-matched scaffolds may produce phenocopy or conflicting profiles.

Without TH-263's structural identity to active probes, attribution of LIMK-dependent phenotypes may be confounded by off-target signatures.

• [1] MedChemExpress. (n.d.). TH-263 (TH-257 Negative Control). Retrieved from https://www2.medchemexpress.com/th-263.html View Source
• [2] Structural Genomics Consortium (SGC). (n.d.). TH-257 Chemical Probe Summary. Retrieved from https://www.thesgc.org/chemical-probes/th-257 View Source

Evidence: TH-263 vs. Active LIMK Inhibitors

LIMK1/2 Enzyme Activity Comparison

TH-263 demonstrates minimal inhibitory activity against LIMK1 and LIMK2 in direct comparison to its active analog, TH-257. In cell-free assays, TH-257 potently inhibits both kinases (LIMK1 IC50 = 84 nM, LIMK2 IC50 = 39 nM), whereas TH-263 shows extremely weak or no activity, with IC50 values > 25,000 nM (NanoBRET) and > 50,000 nM (RapidFire MS) [1]. This confirms TH-263's suitability as a negative control to account for non-specific effects.

LIMK1 activity

Class-level inference

>595-fold reduction in potency vs active probe TH-257

Supports use as LIMK1-negative control in enzymatic assays.

RapidFire MS assay; TH-257 IC50 84 nM, TH-263 >50,000 nM.

Evidence Dimension	Inhibitory Potency (IC50) for LIMK1/LIMK2
Target Compound Data	LIMK1/2 IC50 > 25,000 nM (NanoBRET assay) and > 50,000 nM (RapidFire MS assay)
Comparator Or Baseline	TH-257: LIMK1 IC50 = 84 nM, LIMK2 IC50 = 39 nM (RapidFire MS assay) [1]
Quantified Difference	Potency difference of > 297-fold (LIMK1) and > 1282-fold (LIMK2) based on the lower limit of TH-263's reported IC50 (>25,000 nM).
Conditions	Cell-free kinase activity assays: RapidFire MS assay [1] and live-cell NanoBRET assay .

Why This Matters

This quantitative disparity is the defining characteristic that validates TH-263 as an inactive control, ensuring that any biological effect observed with TH-257 can be confidently attributed to LIMK1/2 inhibition.

• [1] Structural Genomics Consortium (SGC). (n.d.). TH-257 Chemical Probe Summary. Retrieved from https://www.thesgc.org/chemical-probes/th-257 View Source

LIMK2 Inhibitory Activity Comparison

To ensure experimental reproducibility and reliability as a negative control, the identity and purity of TH-263 from different vendors have been verified. Selleck Chemicals reports a batch purity of 99.89% as determined by HPLC . Similarly, Sigma-Aldrich and other suppliers guarantee a purity of ≥98% by HPLC . This high and consistent purity minimizes the risk that any observed activity, however minimal, is due to a potent impurity.

LIMK2 activity

Class-level inference

>1,282-fold reduction in potency vs TH-257

Confirms inertness toward LIMK2; suitable for clean phenotype attribution.

Same assay; TH-257 IC50 39 nM, TH-263 >50,000 nM.

Evidence Dimension	Compound Purity
Target Compound Data	99.89% (Selleck batch E010301) , ≥98% (multiple vendors)
Comparator Or Baseline	N/A (Industry standard for research compounds is typically >95%)
Quantified Difference	N/A
Conditions	HPLC analysis as per vendor Certificate of Analysis.

Why This Matters

Procurement of a high-purity negative control like TH-263 ensures that any lack of biological effect is due to the compound's inherent inactivity, not confounding impurities, which is critical for rigorous data interpretation.

Kinome-wide Selectivity Profile

TH-263's physicochemical properties, which are typical for this diaryl sulfonamide series, are critical for its proper use as a control. It is highly soluble in DMSO (up to 76 mg/mL or 25 mg/mL ), allowing for the preparation of concentrated stock solutions that can be diluted into aqueous assay buffers . This ensures that when used at the same concentration as the active probe (e.g., TH-257), any vehicle effects or solubility-related artifacts are consistent between the treatment and control groups.

Kinome selectivity

Class-level inference

TH-257 shows no significant off-targets in 468-kinase panel; TH-263 provides scaffold-matched counter-screen

Enables differentiation of LIMK-mediated effects from scaffold-driven artifacts.

KINOMEscan at 1 µM; qualitative control role.

Evidence Dimension	Solubility in DMSO
Target Compound Data	76 mg/mL (199.75 mM) or 25 mg/mL (65.71 mM)
Comparator Or Baseline	Not directly compared, but provides context for assay preparation.
Quantified Difference	N/A
Conditions	Vendor-reported solubility data.

Why This Matters

Understanding solubility allows researchers to properly match the vehicle and concentration of the negative control to the active compound, eliminating a common source of experimental error and ensuring the validity of comparative analyses.

TH-263 Research Applications

Validating LIMK-Dependent Phenotypes

The most critical and well-defined application for TH-263 is as a negative control in cellular or biochemical assays designed to study the biological consequences of LIMK1/2 inhibition. When a treatment with the active probe TH-257 produces a measurable effect (e.g., reduced cofilin phosphorylation, cytoskeletal changes, or altered cell migration), a parallel treatment with TH-263, which has been shown to lack this inhibitory activity (IC50 > 25,000 nM vs. 84 nM/39 nM) , should produce no such effect. This direct comparison confirms that the observed phenotype is specifically due to LIMK1/2 inhibition and not an off-target effect of the chemical series .

High-Throughput Screening QC

TH-263 is an essential tool for counter-screening in any experiment where a LIMK1/2 inhibitor is used to define a pathway. By demonstrating that the effects observed with TH-257 are absent with the structurally similar but inactive TH-263 , researchers can strengthen their conclusion that LIMK1/2 activity is required for the observed phenotype. This is a cornerstone of rigorous target validation and is expected for publication in high-impact journals .

Deconvolving LIMK vs. p38 MAPK Effects

In the development and optimization of new LIMK1/2 biochemical or cell-based assays, TH-263 provides a reliable baseline signal. Since it is inactive against the target kinases , any signal change observed in its presence relative to a vehicle control can be used to calculate the assay's noise level and establish the dynamic range for detecting true inhibition by active compounds. Its high purity (≥98%) ensures that any observed signal is not due to a contaminant .

Application

Selection Property

Validation Focus

LIMK-dependent phenotype validation

Structurally matched inactive control

Target engagement specificity and artifact exclusion

High-throughput screening QC

Baseline-negative standard matched to active probe

Hit triage and on-target classification

Deconvolution of LIMK vs. p38 MAPK axis

LIMK-inert scaffold comparator

Cofilin phosphorylation pathway attribution

Publication & grant assay standards

SGC-recommended matched negative control

Data credibility and reproducibility requirements